4-(3-(4-((1,6-Dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)piperidin-1-yl)-3-oxopropyl)benzonitrile

• IUPAC Name: 4-[3-[4-(1,2-dimethyl-6-oxopyridin-4-yl)oxypiperidin-1-yl]-3-oxopropyl]benzonitrile
• InChI: InChI=1S/C22H25N3O3/c1-16-13-20(14-22(27)24(16)2)28-19-9-11-25(12-10-19)21(26)8-7-17-3-5-18(15-23)6-4-17/h3-6,13-14,19H,7-12H2,1-2H3
• InChI Key: QQBAXGHAGSHBLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)CCC3=CC=C(C=C3)C#N
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

4-(3-(4-((1,6-Dimethyl-2-oxo-1,2-dihydropyridin-4-yl)oxy)piperidin-1-yl)-3-oxopropyl)benzonitrile is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Properties

Compounds with complex structures including piperidine moieties, benzonitrile groups, and dihydropyridine rings are often subjects of synthetic organic chemistry studies. Research in this area might focus on novel synthetic routes, chemical reactivity, and the development of new catalysts or synthetic methods. For example, studies have explored the synthesis of compounds with stable free radicals for applications as plastic additives, demonstrating the versatility and interest in complex nitrile-containing compounds in chemical synthesis and industrial applications (Lee & Kim, 1973).

Medicinal Chemistry and Pharmacology

Dihydropyridine derivatives are well-known for their biological activities, particularly as calcium channel blockers used in the treatment of cardiovascular diseases. Research in medicinal chemistry might explore modifications of the dihydropyridine core to discover compounds with improved pharmacological profiles, studying their mechanism of action, specificity, and potential therapeutic applications. For instance, studies on the modification of dihydropyridine and piperidine rings have led to the development of new compounds with potential as antidepressants, highlighting the interest in these structures for drug discovery (Hvenegaard et al., 2012).